Cas no 500695-97-6 (2-amino-2-(2,5-dichlorophenyl)acetic acid)

• Product Name: 2-amino-2-(2,5-dichlorophenyl)acetic acid
• CAS No: 500695-97-6
• MF: C₈H₇Cl₂NO₂
• MW: 220.052680253983
• MDL: MFCD02662395
• CID: 859127
• PubChem ID: 4021592
• Update Time: 2025-06-08

2-amino-2-(2,5-dichlorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dichlorophenyl)glycine
• A50302
• DL-2,5-DICHLORO-PHENYLGLYCINE
• Amino-(2,5-dichloro-phenyl)-acetic acid
• A923797
• EN300-1964891
• SY044904
• 2-amino-2-(2,5-dichlorophenyl)acetic Acid
• 500695-97-6
• BB 0249626
• BS-51086
• MFCD02662395
• CS-0157099
• AKOS016343555
• amino(2,5-dichlorophenyl)acetic acid
• DB-264849
• 2-amino-2-(2,5-dichlorophenyl)acetic acid

• MDL： MFCD02662395
• Inchi： 1S/C8H7Cl2NO2/c9-4-1-2-6(10)5(3-4)7(11)8(12)13/h1-3,7H,11H2,(H,12,13)
• InChI Key： GIXVDSMZGIUWPA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(C(=O)O)N)Cl

Computed Properties

• Exact Mass: 218.9853839g/mol
• Monoisotopic Mass: 218.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-2-(2,5-dichlorophenyl)acetic acid

2-Amino-2-(2,5-Dichlorophenyl)acetic Acid: A Comprehensive Overview

2-Amino-2-(2,5-dichlorophenyl)acetic acid (CAS No. 500695-97-6) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceutical research. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and potential applications in drug development.

Chemical Properties: 2-Amino-2-(2,5-dichlorophenyl)acetic acid is a white crystalline solid with the molecular formula C₉H₈Cl₂NO₂. It has a molecular weight of 233.07 g/mol. The compound is soluble in water and polar organic solvents such as methanol and ethanol. Its chemical structure features an amino group and a carboxylic acid group attached to a 2,5-dichlorophenyl ring, which contributes to its unique reactivity and biological properties.

Synthesis Methods: Several synthetic routes have been reported for the preparation of 2-amino-2-(2,5-dichlorophenyl)acetic acid. One common method involves the reaction of 2,5-dichlorobenzaldehyde with glycine in the presence of a reducing agent such as sodium borohydride. Another approach involves the condensation of 2,5-dichlorophenylacetonitrile with ammonia followed by hydrolysis to form the carboxylic acid. These methods offer high yields and purity, making them suitable for large-scale production.

Biological Activities: Recent studies have highlighted the potential biological activities of 2-amino-2-(2,5-dichlorophenyl)acetic acid. One notable application is its use as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been shown to inhibit the activity of alanine racemase, an enzyme crucial for bacterial cell wall synthesis. This property makes it a promising lead compound for the development of novel antibiotics.

In addition to its antimicrobial properties, 2-amino-2-(2,5-dichlorophenyl)acetic acid has also been investigated for its anti-inflammatory effects. Research has demonstrated that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential as a therapeutic agent for inflammatory diseases.

Clinical Applications: The potential clinical applications of 2-amino-2-(2,5-dichlorophenyl)acetic acid are currently being explored through various preclinical and clinical studies. One area of focus is its use in treating bacterial infections that are resistant to conventional antibiotics. Preclinical studies have shown promising results in vitro and in animal models, indicating its efficacy against multidrug-resistant bacteria.

Beyond antimicrobial therapy, 2-amino-2-(2,5-dichlorophenyl)acetic acid is also being evaluated for its anti-inflammatory properties in conditions such as rheumatoid arthritis and inflammatory bowel disease. Early-stage clinical trials have reported positive outcomes, with patients experiencing reduced inflammation and improved quality of life.

Safety and Toxicity: The safety profile of 2-amino-2-(2,5-dichlorophenyl)acetic acid is an important consideration for its potential therapeutic use. Preclinical toxicology studies have indicated that it is well-tolerated at therapeutic doses with minimal side effects. However, further research is needed to fully understand its long-term safety and potential interactions with other drugs.

Future Directions: The ongoing research on 2-amino-2-(2,5-dichlorophenyl)acetic acid holds promise for advancing our understanding of its biological activities and therapeutic potential. Future studies will likely focus on optimizing its pharmacological properties through structural modifications and developing more effective delivery systems. Additionally, exploring its synergistic effects with other compounds may lead to new combination therapies for complex diseases.

In conclusion, 2-amino-2-(2,5-dichlorophenyl)acetic acid (CAS No. 500695-97-6) is a multifunctional compound with significant potential in various areas of research and development. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and application in drug discovery and therapeutic interventions.